Cas no 125165-72-2 (Benzenesulfonic acid,5-(dimethylamino)-2-(2-phenyldiazenyl)-)

Benzenesulfonic acid,5-(dimethylamino)-2-(2-phenyldiazenyl)- structure
125165-72-2 structure
Product Name:Benzenesulfonic acid,5-(dimethylamino)-2-(2-phenyldiazenyl)-
CAS No:125165-72-2
MF:C14H15N3O3S
MW:305.352201700211
CID:230949
PubChem ID:147867
Update Time:2025-04-19

Benzenesulfonic acid,5-(dimethylamino)-2-(2-phenyldiazenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,5-(dimethylamino)-2-(2-phenyldiazenyl)-
    • 5-(dimethylamino)-2-phenyldiazenylbenzenesulfonic acid
    • 4-Dimethylaminoazobenzene-3-sulfonic acid
    • 125165-72-2
    • SCHEMBL2938131
    • DTXSID701039758
    • Benzenesulfonic acid, 5-(dimethylamino)-2-(2-phenyldiazenyl)-
    • Inchi: 1S/C14H15N3O3S/c1-17(2)12-8-9-13(14(10-12)21(18,19)20)16-15-11-6-4-3-5-7-11/h3-10H,1-2H3,(H,18,19,20)/b16-15+
    • InChI Key: OQZRLRCMRRMUBR-FOCLMDBBSA-N
    • SMILES: S(C1=C(C=CC(=C1)N(C)C)/N=N/C1C=CC=CC=1)(=O)(=O)O

Computed Properties

  • Exact Mass: 305.08355
  • Monoisotopic Mass: 305.083
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 90.7Ų

Experimental Properties

  • Density: 1.28
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.61
  • PSA: 82.33
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